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Compound of Interest

Compound Name: 3,5-Dibromobenzonitrile

Cat. No.: B1351247

Essential Safety and Handling Guide for 3,5-
Dibromobenzonitrile

This guide provides critical safety, handling, and disposal protocols for 3,5-
Dibromobenzonitrile, tailored for researchers, scientists, and drug development professionals.
Adherence to these procedures is vital for ensuring personal safety and maintaining a secure
laboratory environment.

Chemical and Physical Properties

3,5-Dibromobenzonitrile is a chemical compound that requires careful handling due to its
potential health hazards.[1] It appears as a colorless or white to yellow or brown powder or
crystal.[1][2]
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Property Data Source(s)
CAS Number 97165-77-0 [1][2]
Molecular Weight 260.92 g/mol [1]
Appearance White to light yellow powder or (2]
crystal

Purity >98.0% [2]

Melting Point 98.0t0 102.0 °C [2]

Signal Word Warning [1]

Harmful if swallowed, Causes
skin irritation, Causes serious

Hazard Statements o [11[3]
eye irritation, May cause

respiratory irritation.

Personal Protective Equipment (PPE)

The proper use of Personal Protective Equipment is the primary defense against exposure.[4] A
risk assessment should be conducted before handling to ensure the appropriate level of
protection is used.
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Protection Type Specification Rationale

) ) Protects against splashes and
Chemical safety goggles with ] ,
) ) ) airborne particles that can
Eye and Face Protection side-shields or a full-face

) cause serious eye irritation.[6]
shield.[5][6]

[7]

] ] Prevents skin contact, which
Chemical-resistant gloves o
] o can cause irritation.[5] Gloves
Hand Protection (e.g., nitrile).[5][8] Double- )
o should be inspected for
gloving is recommended.[4] )
degradation before use.

A laboratory coat, long pants,

and closed-toe shoes are o ]
] ] ) Minimizes skin exposure from
Body Protection required.[4] Impervious ) ]
) accidental spills.
clothing may be necessary for

larger quantities.[6]

Use only in a well-ventilated

area, preferably a certified

chemical fume hood.[3][5] A Protects the respiratory tract
Respiratory Protection NIOSH/MSHA-approved from irritation due to dust or
respirator is necessary if aerosols.[3]

ventilation is inadequate or if

dusts are generated.[5][7]

Operational Plans: Handling and Storage

Safe Handling Protocol

o Preparation: Ensure an eyewash station and safety shower are accessible and operational.
[5][7] The designated handling area, preferably a chemical fume hood, should be clean and
uncluttered.

» Handling:
o Avoid all contact with skin and eyes.[5]

o Do not breathe in dust.[5] Avoid creating dust during handling.
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o Weigh and transfer the chemical within a fume hood to minimize inhalation exposure.

o Do not eat, drink, or smoke in the handling area.[5][7]

e Post-Handling:
o Wash hands and any exposed skin thoroughly with soap and water after handling.[5][7]
o Decontaminate all surfaces and equipment used.
o Store the chemical in a properly labeled and sealed container.[5]

Storage Plan

Keep containers tightly closed in a dry, cool, and well-ventilated place.[3][5][9]

Store in a refrigerator.[1]

The storage area should be secure and locked up.[3][7]

Store away from incompatible materials such as strong oxidizing agents, strong acids, strong
bases, and strong reducing agents.[5]

Emergency Procedures

Immediate and appropriate action is crucial in the event of an emergency.
First-Aid Measures

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, making
sure to rinse under the eyelids.[5][7] Remove contact lenses if it is safe to do so.[5] Seek
immediate medical attention.[10][11]

o Skin Contact: Remove all contaminated clothing and shoes at once.[5] Wash the affected
skin area immediately with plenty of soap and water.[5][12] If skin irritation develops or
persists, get medical advice.[5]

 Inhalation: Move the exposed person to fresh air immediately.[5][12] If the person is not
breathing, perform artificial respiration.[5] Seek medical attention as soon as possible.[12]
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 Ingestion: If swallowed, rinse the mouth with water.[7] Call a poison control center or a doctor
for treatment advice.[5][7] Do NOT induce vomiting.[8]

Spill Response Protocol
o Evacuate: Evacuate non-essential personnel from the immediate spill area.

o Ventilate: Ensure the area is well-ventilated, but avoid actions that could cause the powder to
become airborne.

o Wear PPE: Don the appropriate PPE as detailed above before attempting to clean the spill.
o Containment: Carefully sweep up the solid material, avoiding dust generation.[5][7]

e Collection: Place the spilled material and any contaminated cleaning supplies (e.g., paper
towels) into a suitable, clearly labeled container for hazardous waste disposal.[5][8]

» Decontamination: Clean the spill area thoroughly.

e Reporting: Report the spill to your institution's Environmental Health and Safety (EHS)
department, especially for larger spills.[8][10]

Disposal Plan
3,5-Dibromobenzonitrile waste must be managed as hazardous material.
Waste Segregation and Collection

e Solid Waste: Collect any waste product, contaminated consumables (like gloves, wipes,
weighing papers), and spill cleanup materials in a dedicated, clearly labeled hazardous
waste container.[8]

e Labeling: The container must be labeled as "Halogenated Organic Waste" and list "3,5-
Dibromobenzonitrile" as a constituent.

o Under no circumstances should this chemical waste be mixed with non-halogenated waste
streams or disposed of down the drain.[8]
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Final Disposal Method

e The final disposal must be carried out by a licensed hazardous waste management
company.[8]

« Incineration: High-temperature incineration is the recommended method for the complete
destruction of halogenated organic compounds.[8] These facilities are equipped to neutralize
the hazardous acidic gases produced during combustion.[8]

Workflow and Logic Diagrams

The following diagram illustrates the standard workflow for safely handling 3,5-
Dibromobenzonitrile and the appropriate emergency response actions.
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Caption: Workflow for handling 3,5-Dibromobenzonitrile and responding to emergencies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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